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Compound of Interest

Compound Name: 4-Chloroaniline hydrochloride

Cat. No.: B138167 Get Quote

Overall Reaction Pathway
The synthesis is a two-step process. First, the nitro group of 4-nitrochlorobenzene is reduced to

an amine group to form 4-chloroaniline. Second, the resulting aniline derivative is treated with

hydrochloric acid to produce the stable and water-soluble hydrochloride salt.
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Charge Reactor:
4-Nitrochlorobenzene,

Iron Filings, Water, Ethanol

Heat mixture to reflux
(e.g., 70-80°C)

Slowly add
concentrated HCl

Maintain reflux for
several hours until

reaction is complete (TLC)

Cool and basify
(e.g., with NaOH or Na₂CO₃)

to precipitate product

Isolate 4-Chloroaniline
(e.g., Steam Distillation
or Solvent Extraction)

Dissolve amine in
suitable solvent (e.g., Ethanol)

Salt Formation

Add concentrated HCl
to precipitate the salt

Filter, wash with cold
solvent, and dry to obtain

4-Chloroaniline HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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